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Compound of Interest

Compound Name: Epi-N-Acetyl-lactosamine

Cat. No.: B15387368

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of Epi-N-
Acetyl-lactosamine, a glycosylation agent used in various laboratory applications. While a
specific Safety Data Sheet (SDS) for Epi-N-Acetyl-lactosamine is not publicly available, this
document outlines disposal procedures based on guidelines for similar non-hazardous
carbohydrate compounds and general laboratory safety protocols.

Core Safety and Handling Information

Epi-N-Acetyl-lactosamine is a carbohydrate-based reagent.[1][2] Based on information for
structurally similar compounds like N-Acetyl-D-glucosamine, it is not classified as a hazardous
chemical.[3][4] However, as with any laboratory chemical, appropriate personal protective
equipment (PPE), including safety glasses and gloves, should be worn during handling and
disposal.

Key Chemical Properties:
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Property Value

Chemical Formula C14H25NO11[1][2]

Molecular Weight 383.35 g/mol [1][2]

Appearance Typically a white to off-white powder[3]
Solubility Soluble in water[5]

Step-by-Step Disposal Protocol

Given the likely non-hazardous nature of Epi-N-Acetyl-lactosamine, the following disposal
methods are recommended. The choice between solid waste disposal and drain disposal
depends on the physical state of the waste and local regulations.

1. Solid Waste Disposal (Preferred Method for Powder):

» Ensure the container is empty: All practicable amounts of the powder should be removed
from the container.

o Decontaminate the container (if necessary): If the container is to be disposed of in regular
trash, it should be triple-rinsed with water. The rinsate should be disposed of as aqueous
waste.

o Deface the label: All chemical identification markings on the empty container should be
obscured or removed.[6]

» Dispose of the container: The clean, empty, and defaced container can typically be disposed
of in the regular laboratory trash.[7]

» For residual powder: Small amounts of residual powder can be swept up with a damp cloth
or paper towel and disposed of in the regular trash, provided it is securely packaged.[8]

2. Aqueous Solution Disposal:

« Dilution: Small quantities of Epi-N-Acetyl-lactosamine dissolved in water can be further
diluted with copious amounts of water.
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» Drain Disposal: Following dilution, the solution can be poured down the sanitary sewer. It is
crucial to flush the drain with a significant amount of water to ensure it is cleared from the
plumbing system.[6] This practice is generally acceptable for non-hazardous, water-soluble

substances like sugars.[8]

Important Note: Always consult your institution's Environmental Health and Safety (EHS) office
or equivalent department to ensure compliance with local and federal regulations before
disposing of any chemical waste.[9][10]

Disposal Workflow and Decision Making

The following diagrams illustrate the recommended workflow for the disposal of Epi-N-Acetyl-
lactosamine and a general decision-making process for laboratory chemical waste.
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Disposal Workflow for Epi-N-Acetyl-lactosamine.
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General Chemical Waste Disposal Decision Tree.

Experimental Protocols

The request for detailed methodologies for key experiments is not applicable in the context of a
disposal procedure. The information provided here is intended to guide the safe and compliant
disposal of Epi-N-Acetyl-lactosamine after its use in various experimental workflows. The
handling and disposal should always be conducted in accordance with your laboratory's
established safety protocols and your institution's waste management policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Epi-N-Acetyl-lactosamine: A Step-
by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15387368#epi-n-acetyl-lactosamine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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